Cas no 106020-47-7 (3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl-
• CAS No: 106020-47-7
• MF: C₁₈H₁₁Cl₂N₃
• MW: 340.206041574478
• CID: 1169323
• PubChem ID: 791075
• Update Time: 2025-10-24

3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl-
• 106020-47-7
• AKOS000564468
• 2-Amino-6-(3,4-dichlorophenyl)-4-phenylnicotinonitrile
• 2-Amino-6-(3,4-dichloro-phenyl)-4-phenyl-nicotinonitrile

• MDL： MFCD01140847
• Inchi： 1S/C18H11Cl2N3/c19-15-7-6-12(8-16(15)20)17-9-13(11-4-2-1-3-5-11)14(10-21)18(22)23-17/h1-9H,(H2,22,23)
• InChI Key： QCWQGHAETNZAFA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(C#N)=C(N)N=1)C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 339.03323
• Monoisotopic Mass: 339.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl-

Recent Advances in the Study of 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl- (CAS: 106020-47-7)

The compound 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl- (CAS: 106020-47-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its unique pyridinecarbonitrile core and substituted phenyl groups, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and central nervous system (CNS) disorders. Recent studies have explored its synthesis, structural optimization, and biological activity, shedding light on its therapeutic potential.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl- exhibits selective inhibition against specific kinase isoforms, with promising IC50 values. Molecular docking simulations have further elucidated its binding interactions with kinase active sites, providing a foundation for structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's potential in addressing CNS-related conditions. The presence of the dichlorophenyl moiety has been linked to enhanced blood-brain barrier (BBB) penetration, a desirable property for CNS-targeted therapeutics. Animal models of neurodegenerative diseases, such as Parkinson's and Alzheimer's, have shown that derivatives of this compound can modulate key pathological pathways, including neuroinflammation and oxidative stress.

The synthetic routes to 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl- have also been refined in recent years. Novel catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved yields and reduced byproduct formation. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. Furthermore, green chemistry approaches have been explored to minimize environmental impact during synthesis.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolic stability and potential off-target effects, requires further optimization. Recent pharmacokinetic studies have identified key metabolites and proposed structural modifications to enhance bioavailability and reduce toxicity. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 3-Pyridinecarbonitrile, 2-amino-6-(3,4-dichlorophenyl)-4-phenyl- (CAS: 106020-47-7) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its mechanisms of action and expand its applications in drug discovery. As synthetic methodologies and biological evaluations progress, this compound is poised to play a pivotal role in the development of next-generation therapeutics for kinase-related and CNS disorders.